Cas no 110960-77-5 (1H-1,2,4-Triazole,5-(ethenylthio)-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole,5-(ethenylthio)-3-phenyl-
• CAS No: 110960-77-5
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 165396
• PubChem ID: 3066697
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(ethenylthio)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(ethenylthio)-3-phenyl-
• 3-ethenylsulfanyl-5-phenyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-(ethenylthio)-5-phenyl-
• 3-(Ethenylthio)-5-phenyl-1H-1,2,4-triazole
• 3-Vinylthio-5-phenyl-1,2,4-triazole
• 5-phenyl-3-(vinylthio)-1,2,4-triazole
• 5-phenyl-3-(vinylthio)-1H-1,2,4-triazole
• AC1MICC0
• ACMC-20mdug
• AG-D-28788
• BRN 4803050
• CTK4A7117
• DTXSID00149428
• 110960-77-5

• Inchi： 1S/C10H9N3S/c1-2-14-10-11-9(12-13-10)8-6-4-3-5-7-8/h2-7H,1H2,(H,11,12,13)
• InChI Key： UFWOIOANKYEDEN-UHFFFAOYSA-N
• SMILES： S(C=C)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 202.04404
• Monoisotopic Mass: 203.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 409.2°Cat760mmHg
• Flash Point: 201.3°C
• Refractive Index: 1.657
• PSA: 38.67
• LogP: 2.70730